Cas no 60979-68-2 ((R)-Pantoic Acid Sodium Salt)

(R)-Pantoic Acid Sodium Salt Properties

Names and Identifiers

• Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, monosodium salt, (R)-
• (R)-2,4-dihydroxy-3,3-dimethyl-butyric acid , sodium-salt
• (R)-2,4-Dihydroxy-3,3-dimethylbutyric acid sodium salt
• (R)-Pantoic Acid Sodium Salt
• D-(-)-Pantolactone
• (2R)-2,4-Dihydroxy-3,3-dimethylbutanoic acid monosodium salt
• Sodium (R)-pantoate
• Sodium D-pantoate
• sodium pantoate
• pantoic acid sodium salt
• UNII-D4XH2TQC4W
• C6H11NaO4
• sodium (R)-2,4-dihydroxy-3,3-dimethylbutanoate
• Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, sodium salt (1:1), (2R)-
• 60979-68-2
• EN300-298966
• sodium(R)-2,4-dihydroxy-3,3-dimethylbutanoate
• AS-69772
• Sodium;(2R)-2,4-dihydroxy-3,3-dimethylbutanoate
• AKOS037646611
• XTIMSSMEPPKSQD-WCCKRBBISA-M
• sodium (2R)-2,4-dihydroxy-3,3-dimethylbutanoate
• D4XH2TQC4W
• SCHEMBL2829744
• D-Pantoic acid sodium salt
• (2R)-BUTANOIC ACID, 2,4-DIHYDROXY-3,3-DIMETHYL-, SODIUM SALT (1:1)
• DB-247568
• G76909
• (R)-Pantoic acid sodium salt
• +Expand

• MDL： MFCD29079001
• InChIKey： XTIMSSMEPPKSQD-WCCKRBBISA-M
• Inchi： InChI=1S/C6H12O4.Na/c1-6(2,3-7)4(8)5(9)10;/h4,7-8H,3H2,1-2H3,(H,9,10);/q;+1/p-1/t4-;/m0./s1
• SMILES： CC(C)(CO)[C@H](C(=O)[O-])O.[Na+]

Computed Properties

• Exact Mass: 170.05550311g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.05550311g/mol
• Heavy Atom Count: 11
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Melting Point: 167-171oC
• Solubility: Methanol (Slightly), Water (Slightly)
• Optical Activity: [α]/D 8.0±1.0°, c = 1 in H2O